Cas no 1260842-45-2 (2-ethoxy-6-(pyrrolidin-3-yl)phenol)

• Product Name: 2-ethoxy-6-(pyrrolidin-3-yl)phenol
• CAS No: 1260842-45-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6237409
• PubChem ID: 129953829
• Update Time: 2025-10-30

2-ethoxy-6-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-(pyrrolidin-3-yl)phenol
• 1260842-45-2
• EN300-1858038

• Inchi： 1S/C12H17NO2/c1-2-15-11-5-3-4-10(12(11)14)9-6-7-13-8-9/h3-5,9,13-14H,2,6-8H2,1H3
• InChI Key： TWZZCBFBKBFEFU-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1CNCC1)OCC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-ethoxy-6-(pyrrolidin-3-yl)phenol

Introduction to 2-ethoxy-6-(pyrrolidin-3-yl)phenol (CAS No. 1260842-45-2)

2-ethoxy-6-(pyrrolidin-3-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1260842-45-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery. The presence of both ethoxy and pyrrolidinyl substituents in its aromatic backbone imparts unique electronic and steric properties, which are critical for modulating its interactions with biological targets.

The structure of 2-ethoxy-6-(pyrrolidin-3-yl)phenol features a phenolic moiety linked to a pyrrolidine ring through an ether linkage. This configuration suggests potential applications in the development of small-molecule inhibitors or modulators targeting enzymes and receptors involved in various pathological pathways. The phenolic group, in particular, is a well-known pharmacophore that can engage in hydrogen bonding and metal chelation, while the pyrrolidine ring contributes to lipophilicity and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-ethoxy-6-(pyrrolidin-3-yl)phenol with high precision. Studies indicate that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancers, inflammatory diseases, and neurodegenerative disorders. The ethoxy substituent at the 2-position enhances solubility while maintaining metabolic stability, making it an attractive candidate for further pharmacokinetic optimization.

In vitro studies have demonstrated that derivatives of 2-ethoxy-6-(pyrrolidin-3-yl)phenol can modulate signaling pathways associated with cell proliferation and survival. For instance, preliminary data suggest that this compound may interfere with the activity of Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis. The pyrrolidinyl group at the 6-position is particularly noteworthy, as it can be engineered to enhance binding selectivity by fine-tuning steric interactions with target proteins.

The synthesis of 2-ethoxy-6-(pyrrolidin-3-yl)phenol involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and cyclization processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. The use of palladium or copper catalysts has streamlined the introduction of functional groups while minimizing side reactions, ensuring high enantiomeric purity when necessary.

From a medicinal chemistry perspective, the versatility of 2-ethoxy-6-(pyrrolidin-3-yl)phenol lies in its ability to be further modified through structure-based drug design principles. By introducing additional substituents or altering the core scaffold, researchers can explore new chemical spaces with enhanced therapeutic profiles. The compound’s compatibility with biocatalytic methods has also opened avenues for enantioselective synthesis, which is essential for developing enantiomerically pure drugs with improved efficacy and reduced toxicity.

Current research trends indicate that 2-ethoxy-6-(pyrrolidin-3-yl)phenol may find applications beyond oncology and immunology. Studies on its interaction with bacterial enzymes have revealed potential antibacterial properties, highlighting its broad-spectrum pharmacological relevance. Additionally, its ability to cross the blood-brain barrier suggests possibilities in treating central nervous system disorders. The integration of machine learning algorithms into virtual screening pipelines has accelerated the identification of novel derivatives with optimized pharmacokinetic properties.

The regulatory landscape for compounds like 2-ethoxy-6-(pyrrolidin-3-yl)phenol emphasizes rigorous safety evaluations before clinical translation. Preclinical toxicology studies have focused on assessing organ-specific toxicity profiles, metabolic stability, and potential drug-drug interactions. These assessments are critical for ensuring that promising candidates progress safely through Phase I/II clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated rapid translation of laboratory findings into tangible therapeutic interventions.

The future prospects for 2-ethoxy-6-(pyrrolidin-3-y l)phenol are bright, given its structural features and demonstrated biological relevance. Continued exploration of its pharmacological spectrum will likely uncover new therapeutic applications across multiple disease domains. Innovations in synthetic chemistry will further enhance access to structurally diverse derivatives, enabling more precise targeting of disease-causing pathways. As computational tools become increasingly sophisticated, virtual screening approaches will play an even greater role in identifying lead compounds for experimental validation.